Cas no 108-31-6 (2,5-dihydrofuran-2,5-dione)

• Product Name: 2,5-dihydrofuran-2,5-dione
• CAS No: 108-31-6
• MF: C₄H₂O₃
• MW: 98.0568814277649
• MDL: MFCD00005518
• CID: 35486
• PubChem ID: 7923
• Update Time: 2025-05-25

2,5-dihydrofuran-2,5-dione Chemical and Physical Properties

Names and Identifiers

• Furan-2,5-dione
• 2,5-FURANDIONE
• CIS-BUTENEDIOIC ANHYDRIDE
• cis-Butenedioic anhydrides Maleic anhydride
• MALEIC ACID ANHYDRIDE
• MALEIC ANHYDRIDE
• TOXILIC ANHYDRIDE
• (Z)-butanedioicacidanhydride
• 2,5-Furandine
• 2,5-furandion
• 2,5-Furanedione
• Anhydrid kyseliny maleinove
• anhydridemaleique
• anhydridemaleique(etatvitreux)
• Butenedioicanhydride
• cis-butanedioicanhydride
• Dihydro-2,5-dioxofuran
• Lytron 820
• Maleic anhydrid
• MAN
• Sodium n-amylxanthate
• BM-10
• mala
• Maleic
• NSC 9568
• NSC 137651
• NSC 137652
• NSC 137653
• MA
• phthalic anhydride
• 2,5-dihydrofuran-2,5-dione
• AKOS000121041
• V5877ZJZ25
• NS00007158
• Maleic anhydride, SAJ first grade, >=98.0%
• FT-0693473
• RCRA waste number U147
• NSC137651
• M0005
• CAS-108-31-6
• Epitope ID:122673
• NOURYMIX MA 901
• CHEBI:474859
• AKOS025243943
• FT-0628122
• J-002092
• Maleic Anhydrides
• MFCD00005518
• UNII-V5877ZJZ25
• BRN 0106909
• MALEIC ANHYDRIDE [MI]
• M 188
• F0001-0164
• 24937-72-2
• NCGC00257960-01
• Maleic anhydride (briquette)
• DTXCID804166
• Lytron 810 (Salt/Mix)
• Maleinanhydrid
• NSC9568
• NCGC00248595-01
• furan-2,5-quinone
• Maleic anhydride, for synthesis, 99.0%
• RCRA waste no. U147
• Tox21_200406
• EC 203-571-6
• MALEIC ANHYDRIDE [HSDB]
• MALEIC ANHYDRIDE [INCI]
• EN300-17997
• C4H2O3
• 184288-31-1
• 108-31-6
• A801842
• J-521668
• Maleinanhydrid [Czech]
• Anhydride, Maleic
• FT-0670909
• CRYSTAL MAN
• Maleic anhydride [UN2215] [Corrosive]
• (Z)-butanedioic acid anhydride
• DTXSID7024166
• AI3-24283
• MALEICANHYDRIDE
• Anhydrid kyseliny maleinove [Czech]
• UN2215
• MALEIC ANHYDRIDE (2,3-13C2)
• CHEMBL374159
• NSC137653
• UN 2215
• 5-17-11-00055 (Beilstein Handbook Reference)
• BDBM7812
• fumaric anhydride
• Maleic anhydride, 99%
• NSC-137651
• 68261-15-4
• Q412377
• Maleic anhydride, puriss., >=99.0% (NT)
• BP-20394
• CS-Z0016
• 2,5-Dioxo-dihydrofuran
• Maleic anhydride-13C4
• CCRIS 2941
• Maleic anhydride, briquettes
• NSC137652
• BM 10
• Maleic anhydride treated BSA
• NSC-9568
• EINECS 203-571-6
• HSDB 183
• NSC-137652
• Maleic anhydride, powder, 95%
• Lytron 820 (Salt/Mix)
• NSC-137653
• Maleic anhydride, 95% (may contain up to 5% maleic acid)
• InChI=1/C4H2O3/c5-3-1-2-4(6)7-3/h1-2
• Maleic anhydride；butenedioic anhydride
• Maleic anhydride（MA）
• STL197476
• AT41751
• 203-571-6
• FM33312

• MDL： MFCD00005518
• Inchi： 1S/C4H2O3/c5-3-1-2-4(6)7-3/h1-2H
• InChI Key： FPYJFEHAWHCUMM-UHFFFAOYSA-N
• SMILES： O1C(C=CC1=O)=O
• BRN： 106909

Computed Properties

• Exact Mass: 98.00040
• Monoisotopic Mass: 98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: White rhombic needle like crystal with strong pungent smell.
• Density: 1.48
• Melting Point: 52.0 to 56.0 deg-C
• Boiling Point: 200 °C(lit.)
• Flash Point: 102 ºC
• Refractive Index: 1.4688 (estimate)
• PH: 0.8 (550g/l, H2O, 20℃)Hydrolysis
• Water Partition Coefficient: 79 g/100 mL (25 ºC)
• Stability/Shelf Life: Stable. Combustible. Incompatible with water, strong oxidizing agents, alkali metals, strong bases, amines, most common metals, polymerization catalysts and accelerators.
• PSA: 43.37000
• LogP: -0.37400
• Merck: 5704
• Vapor Pressure: 0.16 mmHg ( 20 °C)
• Sensitiveness: Moisture Sensitive
• FEMA: 3103
• Solubility: Soluble in most organic solvents such as water, acetone, benzene, chloroform, etc.

2,5-dihydrofuran-2,5-dione Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H314,H317,H334
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2215 8/PG 3
• WGK Germany：1
• Hazard Category Code： 22-34-42/43
• Safety Instruction： S22-S26-S36/37/39-S45
• FLUKA BRAND F CODES：21
• RTECS：ON3675000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：1.4-7.1%(V)
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R34; R42/43
• Storage Condition：Store at RT.

Related Categories

• Pesticide Chemicals Pesticides Pesticides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pesticide Chemicals Pesticide Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Solvents

Additional information on 2,5-dihydrofuran-2,5-dione

Comprehensive Guide to 2,5-Dihydrofuran-2,5-dione (CAS No. 108-31-6): Properties, Applications, and Industry Insights

2,5-Dihydrofuran-2,5-dione (CAS 108-31-6), also known as maleic anhydride, is a versatile organic compound with widespread industrial applications. This white crystalline solid is a derivative of maleic acid and is characterized by its high reactivity due to the presence of a five-membered ring containing two carbonyl groups. The compound's unique molecular structure makes it invaluable in polymer production, chemical synthesis, and specialty material manufacturing.

In recent years, the demand for 2,5-dihydrofuran-2,5-dione has surged due to its role in sustainable material development. Researchers and manufacturers are particularly interested in its application for bio-based polymers, aligning with the global push toward green chemistry and circular economy principles. The compound's ability to form cross-linked networks makes it essential for creating durable, eco-friendly materials that answer modern consumers' calls for sustainable packaging solutions.

The synthesis of CAS 108-31-6 typically involves the oxidation of benzene or butane, with modern processes focusing on energy-efficient production methods to reduce environmental impact. Industry leaders are actively exploring catalytic improvements and process intensification techniques to enhance yield while minimizing carbon footprint—a topic frequently searched in academic and industrial circles.

From a technical perspective, 2,5-dihydrofuran-2,5-dione demonstrates excellent solubility characteristics in polar solvents like acetone and ethyl acetate, while being moderately soluble in water. Its thermal stability (with decomposition beginning around 200°C) makes it suitable for various high-temperature applications. These properties are frequently queried in technical forums and material safety databases, reflecting the compound's importance in industrial settings.

In the pharmaceutical sector, maleic anhydride derivatives serve as crucial intermediates for synthesizing various active pharmaceutical ingredients (APIs). The compound's reactivity allows for the creation of drug conjugates and controlled-release formulations, addressing current pharmaceutical industry needs for targeted drug delivery systems. This application area has seen increased research attention, as evidenced by rising publication rates in medicinal chemistry journals.

The agricultural industry utilizes CAS 108-31-6 in the production of crop protection agents and soil conditioners. Its derivatives contribute to the development of biodegradable agrochemicals, responding to the growing market demand for environmentally friendly farming solutions. This aligns with current trends in precision agriculture and sustainable food production—topics that dominate agricultural technology discussions.

Material scientists value 2,5-dihydrofuran-2,5-dione for its role in creating advanced composite materials. When combined with various resins, it produces materials with enhanced mechanical strength and thermal resistance, making it ideal for automotive and aerospace applications. The compound's contribution to lightweight material development is particularly relevant as industries seek fuel-efficient solutions.

Quality control of maleic anhydride involves rigorous analytical testing, including gas chromatography and titration methods. Purity specifications typically exceed 99.5% for most industrial applications, with stringent controls on byproduct formation during synthesis. These quality parameters are critical discussion points in chemical manufacturing forums and supplier evaluation processes.

Emerging research explores novel applications of CAS 108-31-6 in energy storage systems. Its derivatives show promise in battery electrolyte formulations and supercapacitor components, addressing the urgent need for improved energy density and charge cycle stability in renewable energy systems. This cutting-edge application generates significant interest in materials science communities.

From a commercial perspective, the global market for 2,5-dihydrofuran-2,5-dione continues to expand, driven by demand from Asia-Pacific manufacturing centers. Price fluctuations often correlate with raw material availability and production capacity adjustments, making market analysis a frequent search topic among procurement professionals and industry analysts.

Environmental considerations regarding maleic anhydride focus on waste minimization and byproduct utilization. Modern production facilities implement closed-loop systems to recover and reuse process streams, reflecting the chemical industry's commitment to sustainable operations. These practices align with increasingly stringent environmental regulations worldwide.

Looking forward, innovation in 2,5-dihydrofuran-2,5-dione applications will likely focus on biomedical materials and smart coatings. Research into stimuli-responsive polymers incorporating this compound shows particular promise for drug-eluting medical devices and self-healing materials—areas that generate substantial scientific and commercial interest.

For researchers and industry professionals seeking detailed technical data, the physical properties of CAS 108-31-6 include a molecular weight of 98.06 g/mol, melting point of 52.8°C, and boiling point of 202°C. These specifications are commonly referenced in material selection processes and process design calculations, making them critical data points for engineering applications.